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Compound of Interest

Compound Name: Himalomycin B

Cat. No.: B1245826

This guide provides a comprehensive overview of the spectroscopic data for Himalomycin B,
a novel anthracycline antibiotic. The information is tailored for researchers, scientists, and
professionals in the field of drug development, with a focus on its nuclear magnetic resonance
(NMR), mass spectrometry (MS), and infrared (IR) spectroscopic profiles.

Spectroscopic Data Presentation

The following tables summarize the key quantitative spectroscopic data for Himalomycin B.

Table 1: Mass Spectrometry Data for Himalomycin B

Parameter Value
Molecular Formula Ca3Hs6016
Molecular Weight 828
Technique ESI-HRMS

Table 2: *H NMR Spectral Data of Himalomycin B (500 MHz, CDCIs)
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Position o (ppm) Multiplicity J (Hz)
1-OH 13.13 S

6-OH 13.06 S

7-H 7.68 d 7.5
8-H 8.16 t 7.9
9-H 7.75 d 8.3
10-H 7.75 d 8.3
11-H 8.16 t 7.9
12-H 7.68 d 7.5
1-H 5.24 d 34
2'-H 1.88, 2.37 m

3-H 3.81 m

4'-H 3.11 m

5'-H 3.99 m

6'-Hs 1.36 d 6.2
1"-H 5.17 d 3.4
2"-H 1.88, 2.37 m

3"-H 3.81 m

4"-H 3.49 m

5"-H 3.99 m

6"-Hs 1.41 d 6.2
1"-H 5.25 d 34
2"-H 1.88, 2.37 m

3"-H 3.81 m
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4"-H 3.49 m
5"-H 3.99 m
6"-Hs 141 d 6.2

Note: The complete assignment of all proton signals was not fully detailed in the provided
search results. The table is populated with the available data and may be incomplete.

Table 3: 13C NMR Spectral Data of Himalomycin B (75.5 MHz, CDCls)
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Position o (ppm) Position o (ppm)
1 161.8 1 914
2 115.6 2' 36.6
3 136.7 3 71.4
4 118.9 4' 74.5
4a 133.4 5' 68.9
5 188.0 6' 17.2
6 161.8 1" 91.6
6a 115.6 2" 39.9
7 136.7 3" 71.1
8 118.9 4" 7.7
9 124.2 5" 68.9
10 124.2 6" 16.2
10a 133.4 i 98.4
11 118.9 2" 41.0
12 136.7 3" 207.7
12a 115.6 4™ 447
12b 133.4 5" 70.2
C=0 187.9 6" 27.2

Note: The complete assignment of all carbon signals was not fully detailed in the provided
search results. The table is populated with the available data and may be incomplete.

Table 4: Predicted Infrared (IR) Absorption Data for Himalomycin B
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. Predicted Absorption ] .
Functional Group Vibration Type
Range (cm™?)

O-H (phenolic) 3500-3200 (broad) Stretching
C-H (aromatic) 3100-3000 Stretching
C-H (aliphatic) 3000-2850 Stretching
C=0 (quinone) 1680-1630 Stretching
C=0 (ketone) 1725-1705 Stretching
C=C (aromaitic) 1600-1450 Stretching
C-0O (alcohol/ether) 1260-1000 Stretching

Experimental Protocols

The following sections detail the methodologies for the isolation and spectroscopic analysis of
Himalomycin B.

2.1. Isolation and Purification of Himalomycin B

Himalomycin B is isolated from the culture broth of the marine Streptomyces sp. isolate
B6921.[1]

o Fermentation: The Streptomyces strain is cultured in a suitable medium, such as M2+
medium, containing malt extract, yeast extract, and glucose dissolved in artificial seawater
and tap water.[2] The culture is incubated for a specified period to allow for the production of
secondary metabolites.[2]

o Extraction: The culture broth is extracted with an organic solvent, typically ethyl acetate, to
separate the organic compounds from the aqueous phase.[2]

o Chromatographic Separation: The crude extract is subjected to column chromatography on
silica gel using a gradient of chloroform and methanol to fractionate the components.[2]

« Purification: Fractions containing Himalomycin B are further purified using techniques such
as Sephadex LH-20 column chromatography and preparative High-Performance Liquid
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Chromatography (HPLC) to yield the pure compound.[3]

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are recorded on a spectrometer, such as a Bruker Avance 500 MHz instrument.

o Sample Preparation: A few milligrams of purified Himalomycin B are dissolved in an
appropriate deuterated solvent, such as chloroform-d (CDCIs), and transferred to an NMR
tube.

e 1H NMR Spectroscopy: One-dimensional proton NMR spectra are acquired to determine the
chemical shifts, multiplicities, and coupling constants of the hydrogen atoms.

e 13C NMR Spectroscopy: One-dimensional carbon NMR spectra are recorded to identify the
chemical shifts of the carbon atoms in the molecule.

e 2D NMR Spectroscopy: Two-dimensional NMR experiments, including COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation), are performed to establish the connectivity
between protons and carbons, aiding in the complete structure elucidation.[4]

2.3. Mass Spectrometry (MS)

High-resolution mass spectra are obtained using an ESI-HRMS (Electrospray lonization-High
Resolution Mass Spectrometry) instrument.

o Sample Preparation: A dilute solution of Himalomycin B is prepared in a suitable solvent,
such as methanol or acetonitrile.

« Infusion: The sample solution is infused into the mass spectrometer's ion source.

 lonization: The sample is ionized using electrospray ionization.

o Mass Analysis: The mass-to-charge ratio of the resulting ions is measured with high
accuracy to determine the exact mass of the molecule and subsequently its elemental
composition.[2]

2.4. Infrared (IR) Spectroscopy
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IR spectra are typically recorded on a Fourier Transform Infrared (FTIR) spectrometer.[5]

o Sample Preparation: A small amount of the solid Himalomycin B sample can be prepared
as a KBr (potassium bromide) pellet or analyzed directly using an Attenuated Total
Reflectance (ATR) accessory.[6] For the KBr pellet method, the sample is mixed with KBr
powder and pressed into a thin, transparent disk. For ATR, the sample is placed in direct
contact with the ATR crystal.[6]

o Data Acquisition: The FTIR spectrometer passes a beam of infrared radiation through the
sample. The instrument's detector measures the amount of light absorbed by the sample at
each wavelength.[7]

e Spectrum Generation: The data is processed using a Fourier transform to generate an
infrared spectrum, which is a plot of absorbance or transmittance versus wavenumber
(cm=).[8]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Himalomycin B.
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Caption: Workflow for the isolation and structural analysis of Himalomycin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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